Cas no 2171838-55-2 (5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid)

• Product Name: 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• CAS No: 2171838-55-2
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6189912
• PubChem ID: 165504204
• Update Time: 2025-06-29

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid
• 2171838-55-2
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-methylpentanoic acid
• EN300-1491244

• Inchi： 1S/C26H32N2O5/c1-17(12-13-24(30)31)15-27-23(29)14-26(2,3)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： MTAPNRGHPJXGSR-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid

Introduction to 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid (CAS No. 2171838-55-2)

5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid, identified by its CAS number 2171838-55-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid derivative, and a unique side chain configuration. The presence of these structural motifs not only makes it a versatile intermediate in synthetic chemistry but also opens up possibilities for its application in drug discovery and development.

The Fmoc moiety is particularly noteworthy, as it is commonly employed in solid-phase peptide synthesis (SPPS) to protect amino groups during the assembly of peptide chains. The incorporation of an Fmoc group in 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid suggests potential applications in the synthesis of peptides or peptidomimetics, which are increasingly recognized for their therapeutic efficacy in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. Recent advancements in peptide-based drug design have highlighted the importance of such protecting groups in ensuring high yields and purity during synthetic processes.

The core structure of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid consists of a four-carbon side chain linked to an amide group, which is further connected to a five-carbon backbone terminating in a carboxylic acid. This specific arrangement imparts unique physicochemical properties to the compound, such as solubility, stability, and reactivity, which are critical factors in pharmaceutical applications. The amide bond not only serves as a key functional group for further chemical modifications but also contributes to the compound's bioavailability and metabolic profile.

In recent years, there has been growing interest in the development of novel bioactive molecules derived from amino acid mimetics. The structural features of 5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-methylpentanoic acid align well with this trend, as it combines elements that are known to enhance binding affinity and selectivity towards biological targets. For instance, the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal an unprotected amino group, allowing for further derivatization or coupling with other biomolecules. This flexibility makes it a valuable building block in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health and disease. The side chain configuration and the presence of multiple functional groups provide numerous opportunities for interaction with enzymes and receptors. For example, amide-based compounds have been extensively studied for their ability to inhibit proteases, which are often overexpressed in pathological conditions such as cancer and inflammation. The unique combination of structural elements in 5-3-(<{(9H-fluoren)-9yl)methoxycarbonyl}amino)-3-methylbutanamido--methylpentanoic acid suggests that it may exhibit inhibitory activity against specific proteases or other therapeutic targets.

Recent research has demonstrated that fluorene derivatives can enhance the pharmacokinetic properties of drug candidates by improving solubility and reducing metabolic clearance. The fluorenylmethoxycarbonyl group not only serves as a protective moiety but also acts as a hydrophobic anchor that can enhance membrane permeability or binding affinity. This dual functionality makes 5--(({9-fluorenylmethoxycarbonyl})--{--})--{--})--{--})--{--})---{---})---{---})---{---})---{---})---{---})---{---})---{----methylpentanoic acid (CAS No. 2171838552) a promising candidate for further exploration in drug discovery programs.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or enzymatic resolutions, can further optimize the process and minimize byproduct formation. These techniques are essential for producing pharmaceutical-grade material that meets stringent regulatory requirements.

In conclusion,5-(<{(9-fluorenylmethoxycarbonyl)}--{----})-(...)-----(...)-----(...)-----(...)-----(...)-----(...)-----methylpentanoic acid (CAS No. 2171838552) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and functional groups make it a versatile intermediate with potential applications in peptide synthesis, drug discovery, and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one are poised to play a crucial role in addressing unmet medical needs.